Cas no 142818-03-9 (1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid)

• Product Name: 1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid
• CAS No: 142818-03-9
• MF: C₁₁H₆F₃N₃O₄
• MW: 301.178252696991
• MDL: MFCD00173867
• CID: 91830
• PubChem ID: 24884418
• Update Time: 2025-05-21

1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid
• 1-(4-Nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• A807967
• 142818-03-9
• PS-10385
• J-007699
• 1-(4-nitrophenyl)-(5-trifluoromethyl)pyrazole-4-carboxylic acid
• 1-(4-Nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, 97%
• MFCD00173867
• FT-0605765
• CS-0204596
• DTXSID20350953
• SCHEMBL2077594
• 5-(Trifluoromethyl)-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
• FGHNILTUXGDLKS-UHFFFAOYSA-N
• Maybridge1_003970
• HMS552M10
• AKOS009158218
• G84242
• DB-017379
• DTXCID90302020

• MDL： MFCD00173867
• Inchi： 1S/C11H6F3N3O4/c12-11(13,14)9-8(10(18)19)5-15-16(9)6-1-3-7(4-2-6)17(20)21/h1-5H,(H,18,19)
• InChI Key： FGHNILTUXGDLKS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=NN1C1C=CC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 301.03100
• Monoisotopic Mass: 301.03104017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: Cream colored crystalline powder
• Melting Point: 199-203 °C
• PSA: 100.94000
• LogP: 3.02070
• Solubility: Insoluble in water

1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R22; R36/37/38

Additional information on 1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid

1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid (CAS No. 142818-03-9): A Comprehensive Overview

1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid (CAS No. 142818-03-9) is a highly specialized organic compound with significant applications in the fields of pharmacology, agrochemistry, and materials science. This compound belongs to the class of pyrazole derivatives, which have gained considerable attention due to their diverse biological activities and structural versatility. The molecule incorporates a pyrazole ring system, a nitrophenyl group, and a trifluoromethyl substituent, each contributing uniquely to its chemical properties and functional applications.

The pyrazole ring serves as the core structure of this compound, providing a platform for various functional groups to attach. Pyrazoles are known for their aromaticity and ability to participate in hydrogen bonding, making them ideal for designing bioactive molecules. The 4-nitrophenyl group introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. Meanwhile, the trifluoromethyl group adds fluorine atoms, which are known for their lipophilic properties and ability to modulate physical and chemical properties such as solubility and bioavailability.

Recent studies have highlighted the potential of 1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid in drug discovery. Researchers have explored its role as a lead compound for developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

In the realm of agrochemistry, this compound has shown promise as a potential herbicide or fungicide. Its ability to inhibit specific enzymes or pathways in plant pathogens makes it a valuable candidate for agricultural applications. A research article in *Pest Management Science* reported that this compound demonstrated high efficacy against fungal pathogens such as *Botrytis cinerea*, suggesting its potential use in crop protection.

The synthesis of 1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, improving yield and purity while reducing environmental impact. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyrazole ring system.

From a materials science perspective, this compound has been investigated for its potential applications in organic electronics. The pyrazole moiety contributes to its conjugated π-systems, which are essential for electronic properties such as conductivity and photoreactivity. A study published in *Chemistry of Materials* explored its use as an electron transport layer in organic solar cells, where it exhibited excellent charge transport properties.

Despite its promising applications, further research is needed to fully harness the potential of 1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid. Ongoing studies are focusing on optimizing its pharmacokinetic properties for drug delivery systems and exploring its environmental fate to ensure sustainable use in agrochemical applications.

In conclusion, 1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid (CAS No. 142818-03-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for developing innovative solutions in medicine, agriculture, and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.